Cas no 92836-13-0 (7-Oxabicyclo[4.1.0]hept-3-ene-3-carbonitrile)

• Product Name: 7-Oxabicyclo[4.1.0]hept-3-ene-3-carbonitrile
• CAS No: 92836-13-0
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 2816064
• PubChem ID: 71329425
• Update Time: 2025-04-21

7-Oxabicyclo[4.1.0]hept-3-ene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 92836-13-0
• DTXSID40758250
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carbonitrile

• Inchi： 1S/C7H7NO/c8-4-5-1-2-6-7(3-5)9-6/h1,6-7H,2-3H2
• InChI Key： DHDRPQDOTYKNHN-UHFFFAOYSA-N
• SMILES： O1C2CC=C(C#N)CC12

Computed Properties

• Exact Mass: 121.052763847Da
• Monoisotopic Mass: 121.052763847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.3Ų